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Cat. No.: B10754188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the in vitro efficacy of two foundational polyene

antifungal agents: Nystatin and Amphotericin B. By presenting key experimental data, detailed

protocols, and visual representations of their mechanisms of action, this document serves as a

valuable resource for researchers in mycology and professionals in antifungal drug

development.

Quantitative Efficacy Comparison
The in vitro activities of Nystatin and Amphotericin B are most commonly quantified by their

Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC). The

following tables summarize the comparative data from various studies against several clinically

relevant fungal species.

Table 1: Comparative In Vitro Susceptibility of Various Fungal Species to Nystatin and

Amphotericin B
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Fungal
Species

Antifun
gal
Agent

MIC
Range
(µg/mL)

MIC50
(µg/mL)

MIC90
(µg/mL)

MFC
Range
(µg/mL)

MFC50
(µg/mL)

MFC90
(µg/mL)

Candida

albicans
Nystatin

0.125 -

16
0.5 - 2 1 - 4 - - -

Amphote

ricin B
0.125 - 1 0.5 0.5 - 1 - - -

Candida

glabrata
Nystatin

0.25 -

>16
0.25 - 1 0.5 - 2 - - -

Amphote

ricin B
0.125 - 2 0.5 1 - - -

Candida

parapsilo

sis

Nystatin 0.5 - 4 0.5 1 - 2 - - -

Amphote

ricin B
0.125 - 1 0.25 0.5 - - -

Candida

krusei
Nystatin 1 - >16 1 2 - - -

Amphote

ricin B
0.5 - 4 1 2 - - -

Candida

tropicalis
Nystatin 0.25 - 2 0.5 1 - - -

Amphote

ricin B
0.125 - 1 0.5 1 - - -

Aspergill

us

fumigatu

s

Nystatin 2 - >16 - - - - -

Amphote

ricin B
0.5 - 2 - - - - -
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Cryptoco

ccus

neoforma

ns

Nystatin 0.5 - 4 - - 1 - 8 - -

Amphote

ricin B
0.125 - 1 - - 0.25 - 2 - -

Note: MIC and MFC values can vary based on the specific strain, testing methodology, and

formulation of the antifungal agent (e.g., free vs. liposomal). The data presented is a synthesis

from multiple sources to provide a general comparative overview.

Overall, Amphotericin B generally demonstrates lower MIC values compared to Nystatin
against a broad spectrum of fungi, indicating higher in vitro potency.[1][2][3][4][5] However,

Nystatin still exhibits significant antifungal activity against many of the same pathogens.[6][7]

[8] Some studies have shown that liposomal formulations of Nystatin can have comparable or

even enhanced activity compared to its free form.[2][4][5][6]

Mechanism of Action
Both Nystatin and Amphotericin B are polyene antifungals that share a similar mechanism of

action.[9][10] They selectively bind to ergosterol, a primary sterol component of the fungal cell

membrane. This binding leads to the formation of pores or channels in the membrane,

disrupting its integrity. The resulting leakage of intracellular ions and macromolecules ultimately

leads to fungal cell death.[9][10][11] While both drugs target ergosterol, they can also bind to

cholesterol in mammalian cell membranes, though with a lower affinity, which is the basis for

their toxicity in humans.[10]
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Mechanism of Action of Polyene Antifungals
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Caption: Mechanism of action for Nystatin and Amphotericin B.

Experimental Protocols
The following is a generalized experimental protocol for determining the in vitro susceptibility of

fungi to Nystatin and Amphotericin B, based on widely accepted methodologies such as those

from the Clinical and Laboratory Standards Institute (CLSI).
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Broth Microdilution Method for MIC Determination
Preparation of Antifungal Stock Solutions:

Dissolve Nystatin and Amphotericin B powders in a suitable solvent, such as dimethyl

sulfoxide (DMSO), to create high-concentration stock solutions.

Further dilute the stock solutions in a standard medium, like RPMI-1640 with L-glutamine

and buffered with MOPS, to achieve the desired starting concentrations for the assay.

Inoculum Preparation:

Culture the fungal isolates on an appropriate agar medium (e.g., Sabouraud Dextrose

Agar) at 35°C for 24-48 hours.

Prepare a suspension of the fungal colonies in sterile saline or distilled water.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which

corresponds to approximately 1-5 x 10^6 CFU/mL.

Further dilute this suspension in the assay medium to obtain the final desired inoculum

concentration (typically 0.5-2.5 x 10^3 CFU/mL).

Assay Procedure:

Dispense the diluted antifungal solutions into the wells of a 96-well microtiter plate,

creating a two-fold serial dilution.

Add the prepared fungal inoculum to each well.

Include a positive control (inoculum without antifungal) and a negative control (medium

only).

Incubate the plates at 35°C for 24-48 hours.

MIC Determination:
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The MIC is defined as the lowest concentration of the antifungal agent that causes a

significant inhibition of growth (typically ≥50% or complete inhibition, depending on the

drug) compared to the positive control.[12] The results can be read visually or with a

spectrophotometer.

MFC Determination
Following the MIC determination, take an aliquot (e.g., 10-25 µL) from the wells showing no

visible growth.

Spread the aliquot onto an agar plate that does not contain any antifungal agent.

Incubate the plates at 35°C for 24-48 hours.

The MFC is the lowest concentration of the antifungal that results in no fungal growth on the

subculture, which typically corresponds to a ≥99.9% reduction in CFU/mL compared to the

initial inoculum.
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Antifungal Susceptibility Testing Workflow
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Caption: General workflow for MIC and MFC determination.
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Conclusion
Both Nystatin and Amphotericin B are potent polyene antifungals with a well-established

mechanism of action. In vitro data consistently demonstrates that Amphotericin B has greater

potency against a wide array of fungal pathogens. However, Nystatin remains an effective

antifungal agent, particularly in topical applications, and research into novel formulations

continues to explore its therapeutic potential. The choice between these agents for in vitro

studies will depend on the specific research question, the fungal species of interest, and the

desired therapeutic context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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